N-cyclopentyl-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetamide
• InChI: InChI=1S/C18H21N5O3/c24-15(19-13-6-4-5-7-13)12-23-17(26)16(25)22-11-10-21(18(22)20-23)14-8-2-1-3-9-14/h1-3,8-9,13H,4-7,10-12H2,(H,19,24)
• InChI Key: VVJJXTAZQOGOBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C18H21N5O3
• Molecular Weight: 355.4 g/mol
• CAS No.: 942011-66-7

Description

N-cyclopentyl-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C18H21N5O3 and its molecular weight is 355.398. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides have been synthesized, demonstrating in vitro anticancer and antibacterial activities, with specific compounds showing selectivity towards non-small cell lung and CNS cancer cell lines (Berest et al., 2011).

Antimicrobial Activity

Several new heterocycles incorporating an antipyrine moiety, derived from compounds similar to N-cyclopentyl-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide, have been synthesized and evaluated for their antimicrobial activity, showing potential against various microbial strains (Bondock et al., 2008).

Insecticidal Assessment

The insecticidal activities of innovative heterocycles incorporating a thiadiazole moiety, which shares structural similarities with this compound, against the cotton leafworm, Spodoptera littoralis, have been explored, revealing potential insecticidal properties (Fadda et al., 2017).

Cytotoxicity and Anticancer Activity

Substituted 2-[(2-Oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments have been investigated for their cytotoxicity and anticancer activity, identifying compounds with considerable activity against colon cancer, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).